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Compound of Interest

Compound Name: 2,3,6-Trimethyloctane

Cat. No.: B13934434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,6-Trimethyloctane is a branched-chain alkane that has been identified as a potential

volatile organic compound (VOC) biomarker in exhaled breath, particularly in the context of

asthma. Accurate and precise quantification of such biomarkers is crucial for their validation

and potential clinical application in disease diagnosis and monitoring. This document provides

a detailed protocol for the use of 2,3,6-trimethyloctane as a chemical standard for the

quantitative analysis of breath samples using Gas Chromatography-Mass Spectrometry (GC-

MS).

Physicochemical Properties of 2,3,6-
Trimethyloctane
A comprehensive summary of the key physical and chemical properties of 2,3,6-
trimethyloctane is presented in Table 1. This data is essential for the preparation of standards

and the development of analytical methods.

Table 1: Physicochemical Data of 2,3,6-Trimethyloctane
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Property Value Reference

Molecular Formula C₁₁H₂₄ [1]

Molecular Weight 156.31 g/mol [1]

CAS Number 62016-33-5 [1]

IUPAC Name 2,3,6-trimethyloctane [1]

Synonyms Octane, 2,3,6-trimethyl- [1]

Boiling Point Not available

Melting Point Not available

Density Not available

Vapor Pressure Not available

Solubility
Insoluble in water; Soluble in

organic solvents.

Mass Spectrum (m/z) Major peaks at 43, 57, 71, 85

Experimental Protocol: Quantitative Analysis of
2,3,6-Trimethyloctane in Exhaled Breath by GC-MS
This protocol outlines the procedure for collecting exhaled breath samples and subsequently

quantifying the concentration of 2,3,6-trimethyloctane using a prepared standard. The method

utilizes Solid-Phase Microextraction (SPME) for sample pre-concentration followed by GC-MS

analysis.

Materials and Reagents
2,3,6-Trimethyloctane (high purity standard)

Methanol (HPLC grade)

Inert gas (e.g., Nitrogen or Helium)

Tedlar® bags (or other inert sample collection bags)
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SPME fiber assembly with a suitable coating (e.g., Carboxen/Polydimethylsiloxane -

CAR/PDMS)

GC-MS system with a capillary column suitable for VOC analysis (e.g., DB-5ms, HP-5MS)

Preparation of Standard Solutions
Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of pure 2,3,6-trimethyloctane
and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the primary stock solution with methanol to achieve concentrations ranging from 1 ng/mL

to 1000 ng/mL. These will be used to create a calibration curve.

Breath Sample Collection
Subject Preparation: To minimize exogenous VOCs, subjects should avoid smoking, eating,

and drinking (except water) for at least 2 hours prior to sample collection.

Environmental Control: Collect breath samples in a well-ventilated room with low background

VOC levels.

Collection Procedure:

Have the subject inhale deeply and hold their breath for 5 seconds.

The subject should then exhale slowly and completely into a Tedlar® bag.

To collect alveolar breath, which is rich in endogenous VOCs, the initial part of the

exhalation can be discarded.

Seal the bag immediately after collection.

Sample Preparation and Analysis Workflow
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Caption: Workflow for the quantitative analysis of 2,3,6-trimethyloctane in breath.

GC-MS Parameters
The following are recommended starting parameters for the GC-MS analysis. Optimization may

be required based on the specific instrument and column used.

Table 2: Recommended GC-MS Parameters
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Parameter Setting

Gas Chromatograph

Column
DB-5ms (30 m x 0.25 mm ID, 0.25 µm film

thickness) or equivalent

Carrier Gas Helium (99.999% purity)

Flow Rate 1.0 mL/min (constant flow)

Inlet Temperature 250 °C

Injection Mode Splitless

Oven Temperature Program

Initial: 40 °C (hold for 2 min) Ramp 1: 5 °C/min

to 150 °C Ramp 2: 15 °C/min to 250 °C (hold for

5 min)

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Mass Range m/z 40-300

Scan Mode Full Scan and/or Selected Ion Monitoring (SIM)

SIM Ions for 2,3,6-Trimethyloctane 43, 57, 71, 85 (quantification and qualifier ions)

Transfer Line Temperature 280 °C

Ion Source Temperature 230 °C

Quantitative Analysis
Calibration Curve Construction:

For each concentration of the working standard solutions, inject a known volume into a

clean, empty Tedlar® bag filled with a known volume of inert gas.

Allow the standard to equilibrate within the bag.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13934434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform SPME pre-concentration and GC-MS analysis as described above.

Plot the peak area of the quantification ion (e.g., m/z 57) against the known concentration

of 2,3,6-trimethyloctane to generate a calibration curve.

Sample Quantification:

Perform SPME pre-concentration and GC-MS analysis on the collected breath samples.

Identify the peak corresponding to 2,3,6-trimethyloctane based on its retention time and

mass spectrum.

Determine the peak area of the quantification ion.

Calculate the concentration of 2,3,6-trimethyloctane in the breath sample using the

equation derived from the calibration curve.

Logical Relationship for Biomarker Validation
The validation of 2,3,6-trimethyloctane as a biomarker involves a series of logical steps, from

initial discovery to clinical application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: 2,3,6-Trimethyloctane as a Chemical
Standard in Breath Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13934434#using-2-3-6-trimethyloctane-as-a-
chemical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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